2-Chloro-4-(2-fluorophenyl)pyridine

• Molecular Formula: C11H7ClFN
• Molecular Weight: 207.63 g/mol
• IUPAC Name: 2-chloro-4-(2-fluorophenyl)pyridine
• InChI: InChI=1S/C11H7ClFN/c12-11-7-8(5-6-14-11)9-3-1-2-4-10(9)13/h1-7H
• InChI Key: QUPUFCSIWJPRKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=NC=C2)Cl)F

Description

2-Chloro-4-(2-fluorophenyl)pyridine is a fluorinated and chlorinated heterocyclic compound that serves as a versatile building block in organic synthesis and medicinal chemistry research. The strategic incorporation of both chlorine and fluorine atoms on the pyridine scaffold is a common practice in drug discovery, as these halogens can significantly influence a molecule's biological activity, metabolic stability, and binding affinity . Chlorine-containing compounds represent a vital family in pharmaceuticals, with more than 250 FDA-approved drugs featuring chlorine atoms, underscoring the importance of this structural motif in developing new therapeutic agents . As a key synthetic intermediate, this compound is primarily used in research and development laboratories for the construction of more complex molecules, particularly in the synthesis of potential pharmaceutical candidates. Its structure is characteristic of intermediates used in the development of compounds for various biological targets. Researchers utilize this chemical strictly for non-medical, industrial, and scientific purposes. All product information is provided for research purposes only and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Comparison with Similar Compounds

Key Observations :

• Electron-deficient groups (e.g., oxadiazole) elevate nitrogen content, which may improve solubility in polar solvents .

Insecticidal and Antiviral Activities

• Compound 112 [2-(2-chloro-4-(trifluoromethoxy)phenyl)cyclopenta[c]pyridine] demonstrated insecticidal activity against Plutella xylostella comparable to cerbinal, a natural precursor. However, modifications at the 2-position of cyclopenta[c]pyridine increased anti-TMV (tobacco mosaic virus) activity but reduced insecticidal efficacy .
• 2-Chloro-4-(2-fluorophenyl)pyridine derivatives (unreported in the evidence) may exhibit similar bioactivity trends, as fluorinated aromatic systems often enhance metabolic stability and target selectivity .

Antimicrobial Activity

Pyridine derivatives with chloro and aryl substituents, such as 2-amino-4-(2-chloro-5-(4-substitutedphenyl)pyridin-3-yl)-1-(4-substitutedphenyl)-hexahydroquinoline-3-carbonitriles, showed moderate to strong antimicrobial activity against E. coli, S. aureus, and C. albicans (MIC: 12.5–50 µg/mL) . Substitutions at the 4-position (e.g., nitro, bromo) enhanced potency, suggesting that electron-withdrawing groups improve membrane penetration .

Q & A

Q. What are the key considerations in designing a synthesis route for 2-Chloro-4-(2-fluorophenyl)pyridine to ensure high yield and purity?

A robust synthesis route should prioritize regioselective halogenation and cross-coupling reactions. For example, chloro and fluorine substituents require precise control of reaction conditions (e.g., temperature, solvent polarity, and catalysts) to avoid side reactions. Multi-step protocols often involve:

• Suzuki-Miyaura coupling for aryl-aryl bond formation, using palladium catalysts .
• Halogenation at specific positions using reagents like POCl₃ or SOCl₂ under anhydrous conditions .
• Purification via column chromatography or recrystallization to isolate the target compound from byproducts .
  Key parameters include monitoring reaction progress with TLC and optimizing solvent systems (e.g., dichloromethane or THF) to enhance solubility .

Q. How should researchers characterize the structural integrity of 2-Chloro-4-(2-fluorophenyl)pyridine?

Comprehensive characterization involves:

• NMR spectroscopy : ¹H and ¹³C NMR to confirm substitution patterns (e.g., coupling constants for fluorine at the ortho position) .
• Mass spectrometry (MS) : High-resolution MS to verify molecular weight and isotopic patterns from chlorine .
• X-ray crystallography : For unambiguous confirmation of crystal structure and intermolecular interactions, as demonstrated in related pyridine derivatives .
  Cross-referencing spectral data with computational predictions (e.g., DFT calculations) can resolve ambiguities .

Q. What safety protocols are critical when handling 2-Chloro-4-(2-fluorophenyl)pyridine?

• Personal protective equipment (PPE) : Gloves, lab coats, and goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to mitigate inhalation risks, especially during solvent evaporation .
• Waste disposal : Segregate halogenated waste and follow institutional guidelines for hazardous materials .
  Safety Data Sheets (SDS) for structurally similar compounds emphasize avoiding bodily exposure due to uncharacterized toxicity .

Advanced Research Questions

Q. How can researchers resolve contradictory spectroscopic data for halogenated pyridine derivatives?

Contradictions often arise from dynamic effects (e.g., rotational isomers) or solvent interactions. Strategies include:

• Variable-temperature NMR : To identify conformational changes .
• Deuteration studies : Replacing exchangeable protons (e.g., -NH groups) to simplify spectra .
• 2D NMR techniques : COSY and NOESY to map coupling networks and spatial proximity of substituents .
  For fluorine-containing compounds, ¹⁹F NMR provides direct insights into electronic environments .

Q. What advanced techniques optimize regioselectivity in electrophilic substitutions of 2-Chloro-4-(2-fluorophenyl)pyridine?

• Directed ortho-metalation : Use directing groups (e.g., -OMe or -NH₂) to control substitution sites .
• Computational modeling : DFT calculations predict reactive sites by analyzing electron density and Fukui indices .
• Isotopic labeling : Track reaction pathways using ¹³C or ²H isotopes in mechanistic studies .
  For example, fluorine’s electronegativity directs electrophiles to meta/para positions on the phenyl ring .

Q. How does the ortho-fluorine substituent influence the biological activity of 2-Chloro-4-(2-fluorophenyl)pyridine?

The ortho-fluorine enhances:

• Lipophilicity : Improving membrane permeability, as seen in fluorinated drug candidates .
• Enzyme binding : Fluorine’s small size and high electronegativity allow precise interactions with active sites (e.g., hydrogen bonding or dipole interactions) .
  In vitro assays (e.g., enzyme inhibition studies) combined with molecular docking can validate target engagement .

Q. What methodologies assess the environmental stability and degradation pathways of this compound?

• High-performance liquid chromatography (HPLC) : Monitor degradation products under UV light or varying pH .
• Soil mobility studies : Evaluate adsorption coefficients (Kd) to predict environmental persistence .
• Microbial degradation assays : Use soil or water samples to identify biodegradation intermediates .
  Ecotoxicity data for related compounds suggest limited bioaccumulation potential, but rigorous testing is advised .